Cas no 2094476-56-7 ((S)-2-Amino-3-propylhexan-1-ol)
2094476-56-7 structure
Product Name:(S)-2-Amino-3-propylhexan-1-ol
CAS No:2094476-56-7
MF:C9H21NO
MW:159.269142866135
CID:5703781
PubChem ID:154703433
Update Time:2023-10-15
(S)-2-Amino-3-propylhexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1841271
- (S)-2-Amino-3-propylhexan-1-ol
- 2094476-56-7
- (2S)-2-amino-3-propylhexan-1-ol
- 1-Hexanol, 2-amino-3-propyl-, (2S)-
-
- Inchi: 1S/C9H21NO/c1-3-5-8(6-4-2)9(10)7-11/h8-9,11H,3-7,10H2,1-2H3/t9-/m1/s1
- InChI Key: OLXLHWMIQJDKFX-SECBINFHSA-N
- SMILES: OC[C@H](C(CCC)CCC)N
Computed Properties
- Exact Mass: 159.162314293g/mol
- Monoisotopic Mass: 159.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 79.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.2Ų
(S)-2-Amino-3-propylhexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1841271-0.05g |
(2S)-2-amino-3-propylhexan-1-ol |
2094476-56-7 | 95% | 0.05g |
$1468.0 | 2023-11-13 | |
| Enamine | EN300-1841271-0.1g |
(2S)-2-amino-3-propylhexan-1-ol |
2094476-56-7 | 95% | 0.1g |
$1537.0 | 2023-11-13 | |
| Enamine | EN300-1841271-0.25g |
(2S)-2-amino-3-propylhexan-1-ol |
2094476-56-7 | 95% | 0.25g |
$1608.0 | 2023-11-13 | |
| Enamine | EN300-1841271-0.5g |
(2S)-2-amino-3-propylhexan-1-ol |
2094476-56-7 | 95% | 0.5g |
$1677.0 | 2023-11-13 | |
| Enamine | EN300-1841271-1g |
(2S)-2-amino-3-propylhexan-1-ol |
2094476-56-7 | 95% | 1g |
$1747.0 | 2023-11-13 |
(S)-2-Amino-3-propylhexan-1-ol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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